2-Chloro-6-iodo-7-methyl-4-morpholinothieno[3,2-d]pyrimidine

• Molecular Formula: C11H11ClIN3OS
• Molecular Weight: 395.65 g/mol
• IUPAC Name: 4-(2-chloro-6-iodo-7-methylthieno[3,2-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C11H11ClIN3OS/c1-6-7-8(18-9(6)13)10(15-11(12)14-7)16-2-4-17-5-3-16/h2-5H2,1H3
• InChI Key: KZINZBBLMJFQTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1N=C(N=C2N3CCOCC3)Cl)I

Description

2-Chloro-6-iodo-7-methyl-4-morpholinothieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C11H11ClIN3OS and its molecular weight is 395.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-7-methyl-4-morpholinothieno[3,2-d]pyrimidine 39 (3.0 g, 11.1 mmol; prepared according to the procedure for the synthesis of 2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine but commencing with 3-amino-4-methyl-thiophene-2-carboxylic acid ethyl ester) in THF (60 mL) at −78° C. was added n-BuLi (8.9 mL, 2.5 M in Et2O). The resulting slurry was warmed to −40° C. and stirred 50 min. The reaction mixture was then cooled to −78° C. and a solution of I2 (5.6 g, 22.2 mmol) in THF (30 mL) was added. The solution was warmed to room temperature and stirred 5 h. The reaction was quenched by the addition of water. The organic layer was separated and the aqueous layer was extracted with CH2Cl2. The combined organics were washed with saturated aqueous Na2S2O3, dried over Na2SO4, filtered, and concentrated in vacuo to provide 2-chloro-6-iodo-7-methyl-4-morpholinothieno[3,2-c]pyrimidine 41 (3.8 g, 84% yield).